Cas no 117077-96-0 (2-Pyrimidinamine, 4-chloro-N,N-dimethyl-6-(phenylmethoxy)-)

• Product Name: 2-Pyrimidinamine, 4-chloro-N,N-dimethyl-6-(phenylmethoxy)-
• CAS No: 117077-96-0
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 3654400
• PubChem ID: 85567538
• Update Time: 2025-04-22

2-Pyrimidinamine, 4-chloro-N,N-dimethyl-6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-N,N-dimethyl-6-(phenylmethoxy)-
• DTXSID201200732
• 4-Chloro-N,N-dimethyl-6-(phenylmethoxy)-2-pyrimidinamine
• 117077-96-0

• Inchi： 1S/C13H14ClN3O/c1-17(2)13-15-11(14)8-12(16-13)18-9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
• InChI Key： XCOZUOGULFIZAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(N=1)N(C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.0825398Da
• Monoisotopic Mass: 263.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų